5-(Methoxymethoxy)pyridine-3-boronic acid pinacol ester
Overview
Description
5-(Methoxymethoxy)pyridine-3-boronic acid pinacol ester is a boronic acid derivative with the empirical formula C12H18BNO3 . It is used in the synthesis of anthracene-based bis-pyridine ligands, which are employed in the preparation of fluorescent M2L4 type capsules . It can also serve as a starting material in the synthesis of pyridylmethyl pyridine derivatives as potent 11β-hydroxylase (CPY11B1) inhibitors .
Synthesis Analysis
The Suzuki–Miyaura (SM) cross-coupling reaction is a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .Molecular Structure Analysis
The molecular weight of 5-(Methoxymethoxy)pyridine-3-boronic acid pinacol ester is 235.09 . The InChI key is HENXUFOAGXNWKH-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
5-(Methoxymethoxy)pyridine-3-boronic acid pinacol ester is a solid substance . Its melting point is between 100-108 °C .Scientific Research Applications
- Details : These ligands are employed in the preparation of fluorescent M2L4 type capsules. These capsules can encapsulate metal ions (M = Pt, Zn, Pd, Cu, Ni, Co, and Mn), making them useful for molecular recognition and sensing applications .
- Details : These derivatives exhibit potent inhibitory activity against 11β-hydroxylase (CPY11B1), an enzyme involved in steroid biosynthesis. Such inhibitors may have therapeutic potential in treating conditions related to steroid hormone imbalance .
- Details : Suzuki–Miyaura coupling is a powerful method for constructing carbon–carbon bonds. The compound’s boron moiety readily undergoes transmetalation with palladium(II) complexes, enabling efficient coupling with aryl or vinyl halides .
Fluorescent M2L4 Capsules Synthesis
11β-Hydroxylase (CPY11B1) Inhibitors
Suzuki–Miyaura Coupling Reagent
Mechanism of Action
Target of Action
It has been used as a starting material in the synthesis of pyridylmethyl pyridine derivatives, which are potent inhibitors of 11β-hydroxylase (cpy11b1) .
Mode of Action
Boronic esters, including pinacol boronic esters, are known to be valuable building blocks in organic synthesis . They can undergo catalytic protodeboronation, a process that involves the removal of the boronate group .
Biochemical Pathways
It’s worth noting that boronic esters are often used in suzuki–miyaura cross-coupling reactions , a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction.
Pharmacokinetics
It’s important to note that the susceptibility of boronic esters to hydrolysis can significantly impact their bioavailability .
Result of Action
It has been used to synthesize anthracene-based bis-pyridine ligands, which are employed in the preparation of fluorescent m2l4 type capsules .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of boronic esters. For instance, the pH of the environment can strongly influence the rate of hydrolysis of boronic esters . Therefore, these factors should be carefully considered when using this compound for pharmacological purposes.
properties
IUPAC Name |
3-(methoxymethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20BNO4/c1-12(2)13(3,4)19-14(18-12)10-6-11(8-15-7-10)17-9-16-5/h6-8H,9H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQXQHACJVWEZNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=CN=C2)OCOC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20BNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Methoxymethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine | |
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